Cas no 24631-45-6 (Hydantoin,5,5'-ethylenebis[3-phenyl-2-thio- (8CI))

Hydantoin,5,5'-ethylenebis[3-phenyl-2-thio- (8CI) structure
24631-45-6 structure
Product Name:Hydantoin,5,5'-ethylenebis[3-phenyl-2-thio- (8CI)
CAS No:24631-45-6
MF:C20H18N4O2S2
MW:410.512521266937
CID:269606
PubChem ID:3038282
Update Time:2025-04-19

Hydantoin,5,5'-ethylenebis[3-phenyl-2-thio- (8CI) Chemical and Physical Properties

Names and Identifiers

    • 5-[2-(5-oxo-1-phenyl-2-sulfanylideneimidazolidin-4-yl)ethyl]-3-phenyl-2-sulfanylideneimidazolidin-4-one
    • 5,5'-Ethylenebis(3-phenyl-2-thiohydantoin)
    • Hydantoin, 5,5'-ethylenebis(3-phenyl-2-thio-
    • 5,5'-(Ethane-1,2-diyl)bis(3-phenyl-2-sulfanyl-3,5-dihydro-4H-imidazol-4-one)
    • 24631-45-6
    • DTXSID10947558
    • Hydantoin,5,5'-ethylenebis[3-phenyl-2-thio- (8CI)
    • Inchi: 1S/C20H18N4O2S2/c25-17-15(21-19(27)23(17)13-7-3-1-4-8-13)11-12-16-18(26)24(20(28)22-16)14-9-5-2-6-10-14/h1-10,15-16H,11-12H2,(H,21,27)(H,22,28)
    • InChI Key: BOMRPAXXRLTWIR-UHFFFAOYSA-N
    • SMILES: S=C1N(C2C=CC=CC=2)C(C(CCC2C(N(C3C=CC=CC=3)C(N2)=S)=O)N1)=O

Computed Properties

  • Exact Mass: 410.08734
  • Monoisotopic Mass: 410.087
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 5
  • Complexity: 603
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 129Ų

Experimental Properties

  • Density: 1.48
  • Boiling Point: 545°Cat760mmHg
  • Flash Point: 283.4°C
  • Refractive Index: 1.76
  • PSA: 64.68

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